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Compound of Interest

Compound Name: Anavenol

Cat. No.: B1664951

This technical support center provides best practices for the safe handling and disposal of (3-
Naphthoxyethanol, tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is B-Naphthoxyethanol and what are its primary hazards?

Al: B-Naphthoxyethanol, also known as 2-(2-Naphthoxy)ethanol, is a chemical compound with
the formula C12H1202.[1] Based on safety data for similar chemicals, it is likely to be
combustible and may be harmful if swallowed or inhaled. It can cause skin and serious eye
irritation.

Q2: What personal protective equipment (PPE) should | wear when handling [3-
Naphthoxyethanol?

A2: Always wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles or a face shield, and a lab coat.[2] Work in a well-ventilated area or
under a chemical fume hood to avoid inhaling vapors.

Q3: How should | store 3-Naphthoxyethanol?

A3: Store B-Naphthoxyethanol in a tightly closed container in a cool, dry, and well-ventilated
area, away from heat, sparks, and open flames.[2] Keep it separate from incompatible
materials such as strong oxidizing agents.
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Q4: What should | do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately wash the affected area with soap and plenty of water.
For eye contact, rinse cautiously with water for at least 15 minutes, removing contact lenses if
present and easy to do.[3] Seek medical attention if irritation persists.

Q5: How do | dispose of waste 3-Naphthoxyethanol?

A5: B-Naphthoxyethanol waste should be treated as hazardous waste. It must be disposed of
in accordance with all local, regional, and national regulations.[4][5] Do not pour it down the
drain. Collect it in a designated, labeled, and sealed container for hazardous waste pickup.

Troubleshooting Guides
Spill Response

Problem: A small spill of B-Naphthoxyethanol has occurred in the lab.
Solution:

o Evacuate and Ventilate: Immediately alert others in the area and ensure the area is well-
ventilated.

e Don PPE: Put on your personal protective equipment, including gloves, goggles, and a lab
coat.

» Contain the Spill: For liquid spills, create a dike around the spill using an inert absorbent
material like vermiculite or sand.[6][7]

o Absorb and Collect: Absorb the spilled material with the absorbent. Carefully scoop up the
absorbed material and place it into a labeled, sealable container for hazardous waste.[8]

o Decontaminate: Clean the spill area with soap and water. Collect the cleaning materials and
also dispose of them as hazardous waste.[6][7]

e Report: Report the spill to your laboratory supervisor or environmental health and safety
officer.
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Problem: A large spill of B-Naphthoxyethanol has occurred.

Solution:

o Evacuate Immediately: Evacuate the area, closing doors behind you to contain vapors.
o Activate Alarm: Activate the nearest fire alarm or emergency response system.

» Call for Help: Contact your institution's emergency response team or the local fire
department.

» Do Not Attempt to Clean: Do not attempt to clean up a large spill yourself. Wait for trained
emergency responders.

Data Presentation

Physical and Chemical Properties of 3-Naphthoxyethanol

Property Value
Chemical Formula C12H1202
Molecular Weight 188.22 g/mol
CAS Number 93-20-9

2-(2-Naphthoxy)ethanol, 3-Hydroxyethyl 2-
Synonyms
naphthyl ether

Source: NIST Chemistry WebBook[1]

Occupational Exposure Limits

Component Limit Type Value
B-Naphthoxyethanol PEL (OSHA) Not Established
B-Naphthoxyethanol TLV (ACGIH) Not Established
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Note: Specific occupational exposure limits for 3-Naphthoxyethanol have not been established
by OSHA or ACGIH. It is recommended to handle it with care in a well-ventilated area to
minimize exposure.

Experimental Protocols
Protocol for Safe Handling of -Naphthoxyethanol

o Preparation: Before starting any experiment, read the Safety Data Sheet (SDS) for 3-
Naphthoxyethanol. Ensure you have the necessary PPE and that the work area (e.g., fume
hood) is clean and functioning correctly.

e Weighing and Transferring:

o If B-Naphthoxyethanol is a solid, weigh it out in a chemical fume hood to avoid inhaling
dust.

o Ifitis a liquid, transfer it carefully to avoid splashing. Use a pipette or a funnel for
transfers.

e During the Experiment:
o Keep containers of 3-Naphthoxyethanol closed when not in use.

o Avoid heating the substance near open flames or other ignition sources as it is
combustible.

o Maintain good housekeeping in the work area to prevent accidental spills.

o After the Experiment:
o Decontaminate all equipment that has come into contact with 3-Naphthoxyethanol.
o Properly label and store any remaining [3-Naphthoxyethanol.

o Dispose of all waste materials according to the disposal protocol.

Protocol for Disposal of B-Naphthoxyethanol Waste
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o Waste Collection:

o Collect all waste containing B-Naphthoxyethanol (including unused product, contaminated
absorbents, and disposable PPE) in a designated hazardous waste container.

o The container must be made of a material compatible with 3-Naphthoxyethanol, be in
good condition, and have a secure lid.

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "3-
Naphthoxyethanol".

o Include the date when the waste was first added to the container.
o Storage of Waste:

o Store the hazardous waste container in a designated, secure area, away from general
laboratory traffic.

o Ensure the storage area is well-ventilated and away from sources of ignition.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste.

o Follow all institutional and regulatory procedures for waste manifest and handover.[4]

Visualizations

Preparation Handling Post-Experiment
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Caption: Workflow for the safe handling of 3-Naphthoxyethanol.
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Caption: Decision tree for responding to a 3-Naphthoxyethanol spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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